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Cat. No.: B144633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Bromoacetyl)salicylamide is a versatile bifunctional molecule and a crucial intermediate in

the synthesis of various pharmacologically active compounds.[1][2][3] Its structure, featuring a

reactive bromoacetyl group and a salicylamide moiety, makes it a valuable building block in

medicinal chemistry. This technical guide provides an in-depth overview of 5-
(bromoacetyl)salicylamide, including its physicochemical properties, synthesis

methodologies, applications as a pharmaceutical intermediate, and its biological mechanism of

action.

Physicochemical Properties
5-(Bromoacetyl)salicylamide is a white to off-white crystalline powder.[3] A summary of its

key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-(Bromoacetyl)salicylamide
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Property Value Reference

Molecular Formula C₉H₈BrNO₃ [4]

Molecular Weight 258.07 g/mol [4]

Melting Point 200-210°C [5]

Boiling Point (Predicted) 420.2 ± 40.0 °C [5]

Density (Predicted) 1.705 ± 0.06 g/cm³ [5]

Solubility
DMSO (Slightly), Methanol

(Slightly), Ethanol (10 mg/mL)
[3][5]

pKa (Predicted) 6.13 ± 0.20 [5]

Appearance Pale Beige to Brown Solid [5]

Synthesis of 5-(Bromoacetyl)salicylamide
The synthesis of 5-(bromoacetyl)salicylamide is primarily achieved through two main routes:

the bromination of 5-acetylsalicylamide and the Friedel-Crafts acylation of salicylamide. The

bromination method is often preferred due to its higher yield and lower environmental impact

compared to the traditional Friedel-Crafts approach.[2]
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Method 1: Bromination Method 2: Friedel-Crafts Acylation
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5-(Bromoacetyl)salicylamide

Covalently Modified Protein

 Nucleophilic Attack

Protein-Cysteine-SH

HBr

 Elimination

Arachidonic Acid

COX-1 Prostaglandin H2 (PGH2) Prostaglandins (PGE2, PGF2α, etc.) Inflammation, Platelet Aggregation

5-(Bromoacetyl)salicylamide  Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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